Cas no 1159823-86-5 (1-N-Boc-4-(4-carbamoylpyridin-2-yl)piperazine)

• Product Name: 1-N-Boc-4-(4-carbamoylpyridin-2-yl)piperazine
• CAS No: 1159823-86-5
• MF: C₁₅H₂₂N₄O₃
• MW: 306.360183238983
• MDL: MFCD12068360
• CID: 1205236
• PubChem ID: 50999087
• Update Time: 2025-04-20

1-N-Boc-4-(4-carbamoylpyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-(4-carbamoylpyridin-2-yl)piperazine-1-carboxylate
• CS-0171867
• A920877
• AS-31396
• DTXSID30679405
• MFCD12068360
• tert-butyl4-(4-carbamoylpyridin-2-yl)piperazine-1-carboxylate
• 1-N-Boc-4-(4-Carbamoylpyridin-2-yl)piperazine
• 4-(4-Carbamoyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
• 1159823-86-5
• AKOS026670833
• 1-N-Boc-4-(4-carbamoylpyridin-2-yl)piperazine

• MDL： MFCD12068360
• Inchi： 1S/C15H22N4O3/c1-15(2,3)22-14(21)19-8-6-18(7-9-19)12-10-11(13(16)20)4-5-17-12/h4-5,10H,6-9H2,1-3H3,(H2,16,20)
• InChI Key： IANGWKTZPQMOGJ-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2C=C(C(N)=O)C=CN=2)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 306.169
• Monoisotopic Mass: 306.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8A^2
• XLogP3: 0.8

1-N-Boc-4-(4-carbamoylpyridin-2-yl)piperazine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines